Cas no 4451-85-8 (3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester)
4451-85-8 structure
Product Name:3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester
CAS No:4451-85-8
MF:C10H15NO4
MW:213.230403184891
CID:1516232
Update Time:2024-08-23
3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester
-
- Inchi: 1S/C10H15NO4/c1-3-15-10(14)8-6-11(7(2)12)5-4-9(8)13/h8H,3-6H2,1-2H3
- InChI Key: XAYVJDKZDMWVFB-UHFFFAOYSA-N
- SMILES: N1(C(C)=O)CCC(=O)C(C(OCC)=O)C1
Computed Properties
- Exact Mass: 213.10015
Experimental Properties
- Density: 1.188±0.06 g/cm3(Predicted)
- Melting Point: 54-56 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 151-155 °C(Press: 0.1 Torr)
- PSA: 63.68
- pka: 10.27±0.20(Predicted)
3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
4451-85-8 (3-Piperidinecarboxylic acid, 1-acetyl-4-oxo-, ethyl ester) Related Products
- 17038-83-4(Methyl 1-acetyl-4-oxopiperidine-3-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk